Cas no 1219915-15-7 ((2E)-3-(3,4-dimethoxyphenyl)-N-(1H-indazol-6-yl)prop-2-enamide)

• Product Name: (2E)-3-(3,4-dimethoxyphenyl)-N-(1H-indazol-6-yl)prop-2-enamide
• CAS No: 1219915-15-7
• MF: C₁₈H₁₇N₃O₃
• MW: 323.345884084702
• CID: 6192508
• PubChem ID: 49677096
• Update Time: 2025-07-18

(2E)-3-(3,4-dimethoxyphenyl)-N-(1H-indazol-6-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(3,4-dimethoxyphenyl)-N-(1H-indazol-6-yl)prop-2-enamide
• (E)-3-(3,4-dimethoxyphenyl)-N-(1H-indazol-6-yl)prop-2-enamide
• (E)-3-(3,4-dimethoxyphenyl)-N-(1H-indazol-6-yl)acrylamide
• AKOS024526614
• 1219915-15-7
• VU0527271-1
• F5882-0896

• Inchi： 1S/C18H17N3O3/c1-23-16-7-3-12(9-17(16)24-2)4-8-18(22)20-14-6-5-13-11-19-21-15(13)10-14/h3-11H,1-2H3,(H,19,21)(H,20,22)/b8-4+
• InChI Key： XCTAFSHPLBLDFS-XBXARRHUSA-N
• SMILES： O(C)C1=C(C=CC(/C=C/C(NC2C=CC3C=NNC=3C=2)=O)=C1)OC

Computed Properties

• Exact Mass: 323.12699141g/mol
• Monoisotopic Mass: 323.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 76.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (2E)-3-(3,4-dimethoxyphenyl)-N-(1H-indazol-6-yl)prop-2-enamide

Comprehensive Overview of (2E)-3-(3,4-dimethoxyphenyl)-N-(1H-indazol-6-yl)prop-2-enamide (CAS No. 1219915-15-7)

The compound (2E)-3-(3,4-dimethoxyphenyl)-N-(1H-indazol-6-yl)prop-2-enamide, identified by its CAS No. 1219915-15-7, is a synthetic organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This prop-2-enamide derivative features a unique structural framework, combining a 3,4-dimethoxyphenyl group with an indazole moiety, which contributes to its potential biological activities. Researchers are particularly interested in its role as a kinase inhibitor, a property that aligns with current trends in targeting signaling pathways for therapeutic interventions.

In recent years, the demand for small molecule inhibitors has surged, driven by the growing focus on precision medicine and personalized therapies. The (2E)-3-(3,4-dimethoxyphenyl)-N-(1H-indazol-6-yl)prop-2-enamide compound fits into this narrative due to its potential applications in oncology and inflammatory diseases. Its CAS No. 1219915-15-7 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge research. The compound's indazole core is a common motif in drug design, often associated with modulating protein-protein interactions and enzyme activity.

From a synthetic chemistry perspective, the preparation of (2E)-3-(3,4-dimethoxyphenyl)-N-(1H-indazol-6-yl)prop-2-enamide involves multi-step organic reactions, including condensation and amidation processes. The 3,4-dimethoxyphenyl group enhances the compound's solubility and bioavailability, which are critical factors in drug development. This aligns with the industry's shift toward optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) properties in lead compounds. Researchers often explore derivatives of this molecule to improve selectivity and reduce off-target effects, a topic frequently discussed in structure-activity relationship (SAR) studies.

The pharmacological potential of CAS No. 1219915-15-7 is further highlighted by its interaction with key cellular targets, such as protein kinases involved in proliferation and apoptosis. This has led to its inclusion in high-throughput screening campaigns aimed at identifying novel anticancer agents. The compound's prop-2-enamide backbone is also of interest in the context of covalent inhibitors, a hot topic in drug discovery due to their prolonged target engagement and potential for overcoming resistance mechanisms.

Beyond its therapeutic applications, (2E)-3-(3,4-dimethoxyphenyl)-N-(1H-indazol-6-yl)prop-2-enamide is a valuable tool compound for studying signal transduction pathways. Its indazole moiety is known to interact with ATP-binding sites in kinases, making it a useful probe for mechanistic studies. This aspect is particularly relevant given the increasing use of chemical biology approaches to unravel disease mechanisms. The compound's CAS No. 1219915-15-7 is often cited in publications exploring kinase signaling networks, underscoring its utility as a research reagent.

In summary, (2E)-3-(3,4-dimethoxyphenyl)-N-(1H-indazol-6-yl)prop-2-enamide (CAS No. 1219915-15-7) represents a promising scaffold in medicinal chemistry, with applications spanning drug discovery and basic research. Its structural features, including the 3,4-dimethoxyphenyl and indazole groups, contribute to its versatility and potential as a therapeutic agent. As the scientific community continues to explore kinase inhibitors and covalent drug design, this compound is likely to remain a focal point of innovation and investigation.